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Compound of Interest

Compound Name: RO5461111

Cat. No.: B10857753 Get Quote

This document provides immediate safety and logistical information for the proper disposal of

RO5461111, a potent and specific Cathepsin S antagonist used in research.[1][2] Adherence to

these procedural guidelines is critical for ensuring laboratory safety and regulatory compliance.

This information is intended for researchers, scientists, and drug development professionals.

Disclaimer: A specific Safety Data Sheet (SDS) for RO5461111 containing detailed disposal

instructions was not available in the public domain at the time of this writing. The following

procedures are based on general best practices for the disposal of potent, research-grade

chemical compounds. Always consult your institution's Environmental Health and Safety (EHS)

office for specific guidance and to ensure compliance with local, state, and federal regulations.

Chemical and Physical Properties Summary
The following table summarizes the known properties of RO5461111 based on available data.

This information is crucial for assessing the potential hazards and determining the appropriate

disposal route.
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Property Data Reference

Product Name RO5461111 [1][2]

CAS Number 1252637-46-9 [1][2]

Biological Activity

A highly specific and orally

active antagonist of Cathepsin

S. It inhibits human and murine

Cathepsin S with IC50 values

of 0.4 nM and 0.5 nM,

respectively. It suppresses the

activation of antigen-specific T

cells and B cells.

[1][2]

Primary Use

For research purposes only.

Not for human or veterinary

use.

[1][2][3]

Physical Form

Typically supplied as a solid or

in a solution (e.g., 10 mM in

DMSO).

[2]

General Handling Advice

Avoid contact with eyes, skin,

and clothing. Avoid ingestion

and inhalation. Use with

adequate ventilation. Wash

hands thoroughly after

handling.

[4]

Step-by-Step Disposal Protocol
The following protocol outlines the recommended steps for the safe disposal of RO5461111.

This procedure assumes the compound will be treated as a hazardous chemical waste.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant

gloves, when handling RO5461111 waste.
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2. Waste Segregation and Collection:

Solid Waste:

Collect any unused or expired solid RO5461111 in its original container or a clearly

labeled, sealed container.

Contaminated materials such as weigh boats, pipette tips, and gloves should be collected

in a designated, lined container for solid chemical waste.

Liquid Waste:

Solutions of RO5461111 (e.g., in DMSO) should be collected in a designated, leak-proof

container for hazardous liquid waste.

Do not mix with other incompatible waste streams.

Do not dispose of RO5461111 solutions down the drain.[5]

Empty Containers:

Empty containers that held RO5461111 should be managed as chemical waste, as they

may retain residual amounts of the compound.[6] Leave the cap on the empty bottle.[6]

3. Waste Labeling:

All waste containers must be clearly labeled with a "Hazardous Waste" tag.

The label must include:

The full chemical name: RO5461111

The CAS number: 1252637-46-9

An accurate estimation of the concentration and volume of the waste.

The date when the waste was first added to the container.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b10857753?utm_src=pdf-body
https://www.benchchem.com/product/b10857753?utm_src=pdf-body
https://www.benchchem.com/product/b10857753?utm_src=pdf-body
https://nems.nih.gov/Documents/NIH_Drain_Discharge_Guide.pdf
https://www.benchchem.com/product/b10857753?utm_src=pdf-body
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://orf.od.nih.gov/EnvironmentalProtection/WasteDisposal/Documents/NIH-Waste-Disposal-Guide-2022-508Ready.pdf
https://www.benchchem.com/product/b10857753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10857753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specific hazards associated with the compound (e.g., "Potent Bioactive Compound,"

"Toxic").

4. Storage of Waste:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure containers are tightly sealed to prevent leaks or spills.

Follow your institution's guidelines for the temporary storage of hazardous waste.

5. Waste Pickup and Disposal:

Contact your institution's EHS or hazardous waste management service to schedule a

pickup.

Do not attempt to dispose of the chemical waste through regular trash or drain disposal.[5]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

RO5461111 and associated materials.
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Caption: Workflow for the safe disposal of RO5461111 waste.

Experimental Protocols and Signaling Pathways
While specific experimental protocols for the disposal of RO5461111 are not available, the

compound is known to be an inhibitor of Cathepsin S.[1][2] Cathepsin S is a cysteine protease

involved in antigen presentation and extracellular matrix remodeling.[7] Due to its potent
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biological activity, it is imperative to handle and dispose of RO5461111 in a manner that

prevents unintended environmental release or human exposure. There are no described

signaling pathways directly related to the disposal of this compound. The primary concern is its

inherent biological activity and potential toxicity, which necessitates its classification as

hazardous waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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